Cas no 51493-26-6 (1-(4-methylphenyl)-3-[2-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-1H-benzimidazol-1-yl]propan-1-one di[(2E)-but-2-enedioate])

• Product Name: 1-(4-methylphenyl)-3-[2-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-1H-benzimidazol-1-yl]propan-1-one di[(2E)-but-2-enedioate]
• CAS No: 51493-26-6
• MF: C₃₉H₄₂N₄O₉
• MW: 710.772190570831
• CID: 1571247
• PubChem ID: 6445893
• Update Time: 2025-04-21

1-(4-methylphenyl)-3-[2-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-1H-benzimidazol-1-yl]propan-1-one di[(2E)-but-2-enedioate] Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-[2-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-1H-benzimidazol-1-yl]propan-1-one di[(2E)-but-2-enedioate]
• 1-Propanone, 1-(4-methylphenyl)-3-(2-((4-(3-phenyl-2-propenyl)-1-piperazinyl)methyl)-1H-benzimidazol-1-yl)-, (Z)-2-butenedioate (1:2)
• 51493-26-6

• Inchi： 1S/C31H34N4O.2C4H4O4/c1-25-13-15-27(16-14-25)30(36)17-19-35-29-12-6-5-11-28(29)32-31(35)24-34-22-20-33(21-23-34)18-7-10-26-8-3-2-4-9-26;2*5-3(6)1-2-4(7)8/h2-16H,17-24H2,1H3;2*1-2H,(H,5,6)(H,7,8)/b10-7+;2*2-1+
• InChI Key： ABKKXYFLSAGGKA-IEQDLSNLSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCN1C2C=CC=CC=2N=C1CN1CCN(C/C=C/C2C=CC=CC=2)CC1.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 710.29536
• Monoisotopic Mass: 710.29517893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 13
• Complexity: 822
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 190.57